(3E)-4-(3,4-dimethoxyphenyl)-2-oxobut-3-enoic acid
Overview
Description
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, we can infer potential reactivity based on its functional groups. The carboxylic acid group could undergo reactions like esterification or amide formation. The alkene could potentially undergo addition reactions. The ketone could be involved in reactions like nucleophilic addition or condensation reactions .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3E)-4-(3,4-dimethoxyphenyl)-2-oxobut-3-enoic acid involves the condensation of 3,4-dimethoxybenzaldehyde with ethyl acetoacetate followed by hydrolysis and decarboxylation to yield the desired product.", "Starting Materials": [ "3,4-dimethoxybenzaldehyde", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "diethyl ether" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethoxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to yield (3E)-4-(3,4-dimethoxyphenyl)-2-oxobut-3-enoic acid ethyl ester.", "Step 2: Hydrolysis of the ethyl ester using hydrochloric acid to yield (3E)-4-(3,4-dimethoxyphenyl)-2-oxobut-3-enoic acid.", "Step 3: Decarboxylation of the acid using sodium hydroxide in water and diethyl ether to yield the final product." ] } | |
CAS RN |
117379-58-5 |
Product Name |
(3E)-4-(3,4-dimethoxyphenyl)-2-oxobut-3-enoic acid |
Molecular Formula |
C12H12O5 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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